Cas no 2228786-21-6 (tert-butyl N-2-chloro-4-(2-chloroacetyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(2-chloroacetyl)phenylcarbamate
• CAS No: 2228786-21-6
• MF: C₁₃H₁₅Cl₂NO₃
• MW: 304.169101953506
• CID: 6448587
• PubChem ID: 165717023
• Update Time: 2025-10-28

tert-butyl N-2-chloro-4-(2-chloroacetyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-4-(2-chloroacetyl)phenylcarbamate
• EN300-1901189
• tert-butyl N-[2-chloro-4-(2-chloroacetyl)phenyl]carbamate
• 2228786-21-6

• Inchi： 1S/C13H15Cl2NO3/c1-13(2,3)19-12(18)16-10-5-4-8(6-9(10)15)11(17)7-14/h4-6H,7H2,1-3H3,(H,16,18)
• InChI Key： YHBVXHJYCDDUSH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(CCl)=O)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 303.0428987g/mol
• Monoisotopic Mass: 303.0428987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-chloro-4-(2-chloroacetyl)phenylcarbamate

Research Brief on tert-butyl N-2-chloro-4-(2-chloroacetyl)phenylcarbamate (CAS: 2228786-21-6)

In recent years, the compound tert-butyl N-2-chloro-4-(2-chloroacetyl)phenylcarbamate (CAS: 2228786-21-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development, particularly as an intermediate in the synthesis of biologically active compounds. The presence of both chloroacetyl and carbamate functional groups makes it a versatile building block for the construction of more complex pharmacophores.

Recent studies have focused on the synthetic pathways and optimization of tert-butyl N-2-chloro-4-(2-chloroacetyl)phenylcarbamate. Researchers have explored various catalytic systems and reaction conditions to improve yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis method using palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement is particularly noteworthy as it reduces the number of purification steps, making the process more scalable for industrial applications.

The biological relevance of this compound has also been a subject of investigation. Preliminary in vitro studies suggest that derivatives of tert-butyl N-2-chloro-4-(2-chloroacetyl)phenylcarbamate exhibit moderate inhibitory activity against certain kinase enzymes implicated in cancer pathways. While the exact mechanism of action remains under investigation, these findings highlight its potential as a scaffold for developing novel kinase inhibitors. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

In addition to its therapeutic potential, the compound's physicochemical properties have been analyzed to assess its drug-likeness. Computational modeling studies indicate favorable solubility and permeability profiles, which are critical for oral bioavailability. However, challenges such as metabolic stability and potential toxicity need to be addressed in future research. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, tert-butyl N-2-chloro-4-(2-chloroacetyl)phenylcarbamate represents a promising chemical entity with diverse applications in medicinal chemistry. Ongoing research aims to elucidate its full potential, from synthetic methodology to biological activity. As the field advances, this compound may serve as a cornerstone for the development of new therapeutic agents targeting unmet medical needs.